Cas no 1806775-10-9 (3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine)

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of reactive functional groups—chloromethyl, difluoromethyl, and hydroxyl—enables selective modifications, making it a valuable intermediate for constructing complex molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the chloromethyl moiety facilitates further derivatization. Its hydroxypyridine core contributes to coordination properties, useful in metal-catalyzed reactions. This compound is particularly advantageous in the development of bioactive molecules, offering a balance of reactivity and stability for advanced synthetic applications. Proper handling is required due to its reactive chloromethyl group.

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine structure

1806775-10-9 structure

Product Name:3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine

CAS No:1806775-10-9

MF:C₇H₆ClF₂NO

MW:193.578447818756

CID:4918725

Update Time:2025-06-08

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine
- Inchi： 1S/C7H6ClF2NO/c8-1-4-2-11-3-5(12)6(4)7(9)10/h2-3,7,12H,1H2
- InChI Key： IDNIOPYBQHXOCZ-UHFFFAOYSA-N
- SMILES： ClCC1C=NC=C(C=1C(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
XLogP3: 1.5
Topological Polar Surface Area: 33.1

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003668-250mg	3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine	1806775-10-9	97%	250mg	$666.40	2022-03-31
Alichem	A024003668-500mg	3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine	1806775-10-9	97%	500mg	$1,038.80	2022-03-31
Alichem	A024003668-1g	3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine	1806775-10-9	97%	1g	$1,629.60	2022-03-31

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Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806775-10-9)

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806775-10-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's hydroxypyridine core also contributes to its versatility in organic synthesis.

In recent years, the demand for fluorinated compounds like 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in scientific databases. The compound's CAS No. 1806775-10-9 is often queried alongside terms such as "pyridine derivatives synthesis" and "difluoromethyl group applications," reflecting its relevance in cutting-edge research.

From a synthetic perspective, the chloromethyl group in 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. The compound's compatibility with modern cross-coupling reactions and catalyzed transformations further enhances its utility in industrial and academic settings.

Environmental and sustainability considerations are also driving interest in this compound. As the chemical industry shifts toward green chemistry principles, researchers are investigating eco-friendly methods to synthesize 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine. Searches for "sustainable heterocyclic synthesis" and "catalytic fluorination" often intersect with discussions about this molecule, highlighting its role in advancing greener methodologies.

Analytical characterization of CAS No. 1806775-10-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying the compound's purity and structural integrity, especially when used in sensitive applications like preclinical drug development. The hydroxypyridine moiety's hydrogen-bonding capability is another area of study, as it influences the compound's solubility and intermolecular interactions.

In summary, 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in contemporary science. As search trends continue to emphasize "fluorinated building blocks" and "pyridine-based scaffolds," this compound is poised to remain a focal point in research and industrial applications for years to come.